Cas no 941913-70-8 (N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide)

• Product Name: N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide
• CAS No: 941913-70-8
• MF: C₁₁H₆ClN₃O₂S₂
• MW: 311.767238140106
• CID: 5505962
• Update Time: 2025-06-09

N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-1,2-oxazole-5-carboxamide
• N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide

• Inchi： 1S/C11H6ClN3O2S2/c12-9-2-1-8(19-9)6-5-18-11(14-6)15-10(16)7-3-4-13-17-7/h1-5H,(H,14,15,16)
• InChI Key： GTTNRUSUSAXQQM-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=NC(C3SC(Cl)=CC=3)=CS2)=O)=CC=N1

Additional information on N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide

N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 941913-70-8 represents a fascinating molecule in the realm of pharmaceutical chemistry, specifically characterized by its intricate structural framework. This compound, formally known as N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide, has garnered significant attention due to its unique chemical properties and potential applications in drug discovery and development. The molecular architecture of this compound integrates several key heterocyclic motifs, including thiophene, thiazole, and oxazole rings, which are well-documented for their diverse biological activities.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds for their pharmacological potential. The structural features of N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide make it a promising candidate for further investigation. The presence of a chloro-substituted thiophene ring not only contributes to the compound's lipophilicity but also enhances its ability to interact with biological targets. This dual functionality is particularly appealing in the context of developing novel therapeutic agents.

The significance of this compound is further underscored by its potential role in addressing various therapeutic challenges. Current research indicates that molecules incorporating the thiazole and oxazole moieties exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of these rings in N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide suggests that it may possess unique pharmacological profiles that could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The versatility of its heterocyclic core allows for modifications that can fine-tune its biological activity. For instance, the introduction of additional functional groups or the alteration of substituents can lead to derivatives with enhanced potency or selectivity. This flexibility is crucial in the development of new drugs, where optimizing activity against specific targets is often necessary.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have demonstrated that N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide can interact with various biological targets through multiple binding modes. This polyvalent interaction capability is highly desirable in drug design, as it can lead to more robust and effective therapeutic agents. Furthermore, these studies have provided valuable insights into the compound's binding affinity and mechanism of action.

The synthesis of this compound represents another area of significant interest. The multi-step synthetic route involves careful manipulation of the heterocyclic rings to achieve the desired configuration. Recent improvements in synthetic methodologies have made it possible to produce this compound with high yield and purity. These advancements are crucial for facilitating further research and development efforts.

In addition to its synthetic significance, N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide has potential applications in medicinal chemistry beyond drug development. Its unique structural features make it a valuable tool for studying molecular interactions and understanding drug-receptor mechanisms. This knowledge can be leveraged to develop new experimental approaches and methodologies for drug discovery.

The future prospects for this compound are promising. Ongoing research is focused on exploring its pharmacological potential through both experimental and computational methods. Collaborative efforts between synthetic chemists and biologists are expected to yield novel insights into its biological activities and therapeutic applications. As our understanding of molecular interactions continues to evolve, compounds like N-4-(5-chlorothiophen-